Cas no 22347-47-3 (1,4-Dioxan-2-ol)

• Product Name: 1,4-Dioxan-2-ol
• CAS No: 22347-47-3
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 1407488
• PubChem ID: 542145
• Update Time: 2025-04-20

1,4-Dioxan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxan-2-ol
• dioxane-alcohol
• SCHEMBL103806
• 22347-47-3
• DTXSID50337353

• Inchi： 1S/C4H8O3/c5-4-3-6-1-2-7-4/h4-5H,1-3H2
• InChI Key： RNQWXOKSUCPOFS-UHFFFAOYSA-N
• SMILES： O1CCOCC1O

Computed Properties

• Exact Mass: 104.04734
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69